![molecular formula C16H24ClN3O3S B6269812 rac-2-{2-[(3R,4S)-3-amino-4-phenylpyrrolidin-1-yl]-2-oxoethyl}-1lambda6,2-thiazinane-1,1-dione hydrochloride CAS No. 2418595-81-8](/img/no-structure.png)
rac-2-{2-[(3R,4S)-3-amino-4-phenylpyrrolidin-1-yl]-2-oxoethyl}-1lambda6,2-thiazinane-1,1-dione hydrochloride
Overview
Description
Rac-2-{2-[(3R,4S)-3-amino-4-phenylpyrrolidin-1-yl]-2-oxoethyl}-1lambda6,2-thiazinane-1,1-dione hydrochloride is a useful research compound. Its molecular formula is C16H24ClN3O3S and its molecular weight is 373.9. The purity is usually 90.
BenchChem offers high-quality rac-2-{2-[(3R,4S)-3-amino-4-phenylpyrrolidin-1-yl]-2-oxoethyl}-1lambda6,2-thiazinane-1,1-dione hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about rac-2-{2-[(3R,4S)-3-amino-4-phenylpyrrolidin-1-yl]-2-oxoethyl}-1lambda6,2-thiazinane-1,1-dione hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound 'rac-2-{2-[(3R,4S)-3-amino-4-phenylpyrrolidin-1-yl]-2-oxoethyl}-1lambda6,2-thiazinane-1,1-dione hydrochloride' involves the synthesis of the thiazinane ring followed by the attachment of the pyrrolidine and phenyl groups. The final step involves the addition of a hydrochloride group to the compound.", "Starting Materials": [ "2-chloroacetic acid", "thiourea", "3-amino-4-phenylpyrrolidine", "phenylacetic acid", "sodium hydroxide", "hydrochloric acid", "acetic anhydride", "sodium bicarbonate", "ethyl acetate", "water" ], "Reaction": [ "Step 1: Synthesis of 2-thiazinane-1,1-dione", "a. Mix 2-chloroacetic acid and thiourea in a 1:1 molar ratio in water.", "b. Heat the mixture at 100°C for 4 hours.", "c. Cool the mixture and filter the resulting solid.", "d. Wash the solid with water and dry to obtain 2-thiazinane-1,1-dione.", "Step 2: Synthesis of rac-2-{2-[(3R,4S)-3-amino-4-phenylpyrrolidin-1-yl]-2-oxoethyl}-2-thiazinane-1,1-dione", "a. Dissolve 2-thiazinane-1,1-dione in acetic anhydride.", "b. Add sodium bicarbonate to the mixture and stir for 30 minutes.", "c. Add 3-amino-4-phenylpyrrolidine and phenylacetic acid to the mixture and stir for 24 hours.", "d. Filter the mixture and wash the solid with water.", "e. Dry the solid to obtain rac-2-{2-[(3R,4S)-3-amino-4-phenylpyrrolidin-1-yl]-2-oxoethyl}-2-thiazinane-1,1-dione.", "Step 3: Synthesis of rac-2-{2-[(3R,4S)-3-amino-4-phenylpyrrolidin-1-yl]-2-oxoethyl}-1lambda6,2-thiazinane-1,1-dione hydrochloride", "a. Dissolve rac-2-{2-[(3R,4S)-3-amino-4-phenylpyrrolidin-1-yl]-2-oxoethyl}-2-thiazinane-1,1-dione in ethyl acetate.", "b. Add hydrochloric acid to the mixture and stir for 1 hour.", "c. Filter the mixture and wash the solid with water.", "d. Dry the solid to obtain rac-2-{2-[(3R,4S)-3-amino-4-phenylpyrrolidin-1-yl]-2-oxoethyl}-1lambda6,2-thiazinane-1,1-dione hydrochloride." ] } | |
CAS RN |
2418595-81-8 |
Molecular Formula |
C16H24ClN3O3S |
Molecular Weight |
373.9 |
Purity |
90 |
Origin of Product |
United States |
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